Cas no 2639391-90-3 (rac-ethyl (5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate)

• Product Name: rac-ethyl (5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate
• CAS No: 2639391-90-3
• MF: C₁₁H₁₄F₃N₃O₂
• MW: 277.2429728508
• CID: 5642568
• PubChem ID: 974428
• Update Time: 2025-11-07

rac-ethyl (5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• HZLDCQZUHQQYNN-XPUUQOCRSA-N
• ethyl (5S,7S)-5-methyl-7-(trifluoromethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxylate
• EN300-27783272
• rac-ethyl (5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate
• SCHEMBL19420122
• 2639391-90-3
• rac-ethyl (5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate

• Inchi： 1S/C11H14F3N3O2/c1-3-19-10(18)7-5-9-15-6(2)4-8(11(12,13)14)17(9)16-7/h5-6,8,15H,3-4H2,1-2H3/t6-,8-/m0/s1
• InChI Key： HZLDCQZUHQQYNN-XPUUQOCRSA-N
• SMILES： FC([C@@H]1C[C@H](C)NC2=CC(C(=O)OCC)=NN12)(F)F

Computed Properties

• Exact Mass: 277.10381118g/mol
• Monoisotopic Mass: 277.10381118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 56.2Ų

Additional information on rac-ethyl (5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo1,5-apyrimidine-2-carboxylate

Rac-Ethyl (5R,7R)-5-Methyl-7-(Trifluoromethyl)-4H,5H,6H,7H-Pyrazolo[1,5-A]Pyrimidine-2-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2639391-90-3, known as rac-ethyl (5R,7R)-5-methyl-7-(trifluoromethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylate, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are heterocyclic aromatic compounds with a fused pyrazole and pyrimidine ring system. The pyrazolo[1,5-a]pyrimidine core is a unique structural feature that contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of pyrazolopyrimidines in drug discovery due to their ability to interact with various biological targets. The rac-ethyl derivative of this compound is particularly interesting because it retains the stereochemical integrity of the molecule while introducing an ethyl ester group at the carboxylate position. This modification enhances its solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

The stereochemistry of the compound is defined by the (5R,7R) configuration at the methyl and trifluoromethyl substituents. These stereocenters play a crucial role in determining the molecule's conformational flexibility and its ability to bind to specific receptors or enzymes. The presence of a trifluoromethyl group further adds to the molecule's electronic diversity, enhancing its stability and reactivity in different chemical environments.

From a synthetic standpoint, the preparation of this compound involves a series of intricate organic reactions. The synthesis typically begins with the construction of the pyrazolo[1,5-a]pyrimidine scaffold through either condensation reactions or cyclization processes. Subsequent steps involve the introduction of substituents at specific positions on the ring system to achieve the desired stereochemistry and functional groups. The use of chiral catalysts or resolution techniques ensures the formation of enantiomerically pure compounds like rac-ethyl (5R,7R)-....

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with greater accuracy. Molecular docking studies have revealed potential interactions between this compound and key proteins involved in various diseases such as cancer and neurodegenerative disorders. For instance, its ability to inhibit kinase enzymes or modulate ion channels suggests its potential as a therapeutic agent.

In terms of applications, this compound has shown promise in both academic research and industrial settings. Its use as a building block for more complex molecules has been documented in several research articles. Additionally, its role as an intermediate in drug discovery programs underscores its versatility and importance in modern medicinal chemistry.

Looking ahead, further research into this compound's properties is expected to uncover new avenues for its utilization. Collaborative efforts between chemists and biologists will likely lead to innovative applications that leverage its unique structure and reactivity. As our understanding of this compound deepens, it is anticipated that it will play an increasingly significant role in advancing scientific knowledge and improving human health.